4-(diethylamino)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(diethylamino)-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C20H25N3O2S/c1-5-23(6-2)14-9-7-13(8-10-14)18(25)22-19-21-15-11-20(3,4)12-16(24)17(15)26-19/h7-10H,5-6,11-12H2,1-4H3,(H,21,22,25)
• InChI Key: GBTWFKFHHSSHEI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C(=O)CC(C3)(C)C
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol

Description

The compound “4-(diethylamino)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide” is a chemical compound that has been studied for its potential as a dual kinase inhibitor against CK2 and GSK3β. These kinases are responsible for the phosphorylation of a tumor suppressor protein (PTEN) in a cooperative manner which causes its deactivation.

Synthesis Analysis

The synthesis of this compound involves designing a novel lead from Hit15, which was identified in silico as a dual kinase inhibitor against CK2 and GSK3β. The dataset of structural analogs of the lead was designed and confirmed by pharmacophore mapping and molecular docking. The screened analogs were considered further and a series of “tetrahydrobenzo[d]thiazoles” were synthesized.

Mechanism of Action

The compound acts as a dual kinase inhibitor against CK2 and GSK3β. These kinases are responsible for the phosphorylation of a tumor suppressor protein (PTEN) in a cooperative manner which causes its deactivation. By inhibiting these kinases, the compound prevents PTEN deactivation more efficiently.